Cas no 892439-07-5 (N-(2-phenylethyl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(2-phenylethyl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 892439-07-5
• MF: C₁₉H₁₈N₄OS
• MW: 350.437422275543
• CID: 5932348
• PubChem ID: 20900495
• Update Time: 2025-07-21

N-(2-phenylethyl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenylethyl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide
• Acetamide, N-(2-phenylethyl)-2-[[6-(2-pyridinyl)-3-pyridazinyl]thio]-
• SMSSF-0482796
• NCGC00315497-01
• N-(2-phenylethyl)-2-(6-pyridin-2-ylpyridazin-3-yl)sulfanylacetamide
• 892439-07-5
• AKOS001928827
• AMS_CNC_ID-150289439
• N-(2-PHENYLETHYL)-2-{[6-(PYRIDIN-2-YL)PYRIDAZIN-3-YL]SULFANYL}ACETAMIDE
• AB01306011-01
• F2005-0139
• N-phenethyl-2-((6-(pyridin-2-yl)pyridazin-3-yl)thio)acetamide

• Inchi： 1S/C19H18N4OS/c24-18(21-13-11-15-6-2-1-3-7-15)14-25-19-10-9-17(22-23-19)16-8-4-5-12-20-16/h1-10,12H,11,13-14H2,(H,21,24)
• InChI Key： BFBJMZQQZMMFRA-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)CSC1=NN=C(C2=NC=CC=C2)C=C1

Computed Properties

• Exact Mass: 350.12013238g/mol
• Monoisotopic Mass: 350.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 654.5±55.0 °C(Predicted)
• pka: 13.95±0.46(Predicted)

Additional information on N-(2-phenylethyl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide

Professional Introduction to N-(2-phenylethyl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 892439-07-5)

N-(2-phenylethyl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 892439-07-5, represents a convergence of aromatic and heterocyclic chemistry, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of N-(2-phenylethyl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide incorporates several key pharmacophoric elements that are known to interact with biological targets. The presence of a phenylethyl group at the nitrogen position suggests potential interactions with lipophilic binding sites, while the pyridazine and pyridine rings introduce sulfur and nitrogen heteroatoms that are frequently involved in hydrogen bonding and coordination with biological molecules. These structural features make the compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The scaffold of N-(2-phenylethyl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide shares similarities with known bioactive molecules, particularly those targeting kinases and other enzyme families. For instance, the pyridazine ring is a common motif in kinase inhibitors, where it can engage in critical interactions with the ATP-binding site. The sulfanyl group further enhances the compound's potential to modulate enzyme activity by participating in hydrogen bonding or hydrophobic interactions.

The synthesis of N-(2-phenylethyl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the pyridazine core, followed by functionalization with the pyridine and sulfanyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the aromatic rings efficiently. The successful synthesis of this compound underscores the importance of robust synthetic methodologies in pharmaceutical research.

The biological evaluation of N-(2-phenylethyl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide has revealed intriguing properties that warrant further exploration. Preclinical studies have demonstrated potential activity against various disease-related targets, including enzymes implicated in cancer progression and inflammatory responses. The compound's ability to interact with these targets suggests its utility as a lead molecule for developing novel therapeutics. Additionally, its structural complexity allows for derivatization, enabling researchers to fine-tune its pharmacological profile through structure-based drug design approaches.

The role of computational chemistry in the study of N-(2-phenylethyl)-2-{6-(pyridin-2-yll))-3-ysulfanyt

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